BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of ethylcyclopropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylcyclopropane

cat. No.: B072622

An In-depth Technical Guide on the Physical Properties of Ethylcyclopropane

Introduction

Ethylcyclopropane (CAS No: 1191-96-4) is a cyclic hydrocarbon with the molecular formula
C5H10.[1] As a saturated aliphatic compound, it consists of a three-carbon cyclopropane ring
with an attached ethyl group.[1] This structure, particularly the strained three-membered ring,
imparts unigue reactivity, making it a valuable building block in organic synthesis for
pharmaceuticals and agrochemicals.[1][2] Ethylcyclopropane is a colorless, flammable liquid
at room temperature with a characteristic odor.[1] A comprehensive understanding of its
physical properties is essential for its application in research, drug development, and various
chemical processes. This guide provides a detailed overview of these properties, along with the
experimental methodologies used for their determination.

Core Physical Properties

The physical characteristics of ethylcyclopropane are dictated by its molecular structure and
the resulting intermolecular forces. As a nonpolar molecule, its properties are primarily
governed by weak van der Waals forces (London dispersion forces).[3]

Data Presentation: Physical Properties of
Ethylcyclopropane

The following table summarizes the key quantitative physical properties of ethylcyclopropane
compiled from various sources. Discrepancies in reported values can be attributed to different
experimental conditions, such as temperature and pressure, and measurement techniques.
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Property Value Source(s)
Molecular Formula C5H10 [11[4115]
Molecular Weight 70.13 g/mol [41[6]
Boiling Point 35.9°C [4107]
36 °C [6]

36.2 °C at 760 mmHg [2][8]

36.5-37 °C at 753 Torr [5]

91-92 °C [5]

Melting Point -149.2 °C [2][5]
-149 °C [6]

-80 °C [5]

Density 0.677 g/mL [6]
0.75 g/mL (5]

0.772 g/cm?3 (at 20°C, 760 Torr)  [5][8]

Refractive Index 1.379 [6]

1.37973 (at 18°C, 589.3 nm)

[5]

1.423

[2]

Vapor Pressure

508 mmHg at 25°C

[2]

Insoluble or very slightly

Soluble in organic solvents.[1]

Solubility soluble in water (0.24 g/L at 5]
25°C).[1][9][10]
Flash Point -51.1+10.6 °C [5]

Factors Influencing Physical Properties
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The physical properties of alkanes and cycloalkanes like ethylcyclopropane are influenced by
several key factors related to their molecular structure.
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Logical Relationships of Alkane Physical Properties

Alkane Physical Properties
(Boiling Point, Melting Point, Density)

i)etermined by

Intermolecular Forces
(London Dispersion)

Molecular Structure

Molecular Size Molecular Shape
(Molecular Weight) (Branching)

Larger size increases surface area, Branching reduces surface area,
strengthening forces and raising boiling point. weakening forces and lowering boiling point.
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Experimental Workflow: Micro Boiling Point Determination

1. Prepare Sample
Add liquid to small test tube.

'

2. Insert Capillary Tube
(Open end down)

'

3. Assemble Apparatus
Attach tube to thermometer.
Place in Thiele tube with oil.

4. Heat Thiele Tube

Gently heat the side arm.

5. Observe Bubbles
Watch for a rapid, continuous stream.

6. Cool and Record

Remove heat. Record temperature
when liquid enters capillary.

Principle of Refractive Index Measurement

Refractometer

Refraction &

. Light Beam q _Total Internal Reflection Sample Layer Reflected Light e n Calculate & Display
Light Source (LED) Prism (Ethylcyclopropane) D & < Refractive Index

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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